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Compound of Interest

Compound Name: Butylated triphenyl phosphate

CAS No.: 220352-35-2

Cat. No.: B15721385

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of butylated triphenyl
phosphate (BTPP) as a key additive in the formulation of high-performance, fire-resistant

hydraulic fluids. The following sections detail the function, properties, and evaluation of BTPP

in hydraulic fluid research, offering structured data, experimental protocols, and visual

representations of key processes.

Introduction to Butylated Triphenyl Phosphate in
Hydraulic Fluids
Butylated triphenyl phosphate is a triaryl phosphate ester utilized as a multifunctional

additive in hydraulic fluids. Its primary roles include acting as an anti-wear agent, an extreme

pressure (EP) additive, and a fire retardant.[1] The butylation of the triphenyl phosphate

molecule enhances its thermal and hydrolytic stability, making it a valuable component in fluids

subjected to demanding operating conditions.[2] Hydraulic fluids formulated with BTPP are
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employed in various industries, including aviation, manufacturing, and marine applications,

where fire resistance and robust lubrication are critical.[3][4]

Key Performance Characteristics and Data
Presentation
The incorporation of butylated triphenyl phosphate into a base hydraulic fluid stock

significantly enhances its performance characteristics. The following tables summarize the

expected impact of BTPP on key fluid properties based on typical industry knowledge and

performance of triaryl phosphates.

Table 1: Physical and Chemical Properties of a Representative Hydraulic Fluid Formulation with

and without Butylated Triphenyl Phosphate

Property Test Method
Base Fluid (without
BTPP)

Base Fluid + BTPP
(Typical
Concentration)

Kinematic Viscosity @

40°C (cSt)
ASTM D445 44 46

Viscosity Index ASTM D2270 95 105

Flash Point (°C) ASTM D92 220 > 250

Fire Point (°C) ASTM D92 240 > 300

Pour Point (°C) ASTM D97 -25 -20

Acid Number (mg

KOH/g)
ASTM D974 0.05 0.08

Oxidation Stability

(RPVOT, min)
ASTM D2272 150 > 400

Hydrolytic Stability

(mg KOH)
ASTM D2619 10 5

Table 2: Anti-Wear and Extreme Pressure Performance Data
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Performance Metric Test Method
Base Fluid (without
BTPP)

Base Fluid + BTPP
(Typical
Concentration)

Four-Ball Wear Scar

Diameter (mm)
ASTM D4172 0.8 < 0.4

Four-Ball Weld Point

(kgf)
ASTM D2783 160 > 250

Vane Pump Wear

(mg)
ASTM D2882 150 < 30

Experimental Protocols
Detailed methodologies are crucial for the accurate evaluation of hydraulic fluids containing

butylated triphenyl phosphate. The following are standard protocols for key performance

tests.

Four-Ball Wear Test (ASTM D4172)
Objective: To determine the wear-preventive characteristics of a lubricant.

Apparatus: Four-Ball Wear Tester.

Procedure:

Three steel balls are clamped together and covered with the test hydraulic fluid.

A fourth steel ball is pressed with a specified load into the cavity formed by the three

clamped balls.

The top ball is rotated at a specified speed for a set duration and temperature.

After the test, the wear scars on the three lower balls are measured and the average scar

diameter is reported.

Vane Pump Wear Test (ASTM D2882)
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Objective: To evaluate the anti-wear properties of a hydraulic fluid under conditions simulating a

hydraulic pump.

Apparatus: Vane pump test stand.

Procedure:

The test hydraulic fluid is circulated through a vane pump at a specified pressure,

temperature, and speed for a defined period (typically 100 hours).

Throughout the test, fluid samples may be taken for analysis.

At the conclusion of the test, the pump is disassembled, and the weight loss of the cam ring

and vanes is measured to quantify wear.

Rotary Pressure Vessel Oxidation Test (RPVOT) (ASTM
D2272)
Objective: To evaluate the oxidation stability of a lubricant in the presence of water and a

copper catalyst.

Apparatus: Rotary Pressure Vessel.

Procedure:

A sample of the hydraulic fluid, water, and a copper catalyst coil are placed in a pressure

vessel.

The vessel is pressurized with oxygen and placed in a heated bath, where it is rotated at a

specified speed.

The pressure inside the vessel is monitored continuously. The test ends when the pressure

drops by a specified amount from the maximum pressure.

The time taken to reach this pressure drop is reported as the oxidation lifetime.

Mechanism of Action and Visualization
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The primary anti-wear mechanism of butylated triphenyl phosphate involves the formation of

a protective tribochemical film on metallic surfaces under boundary lubrication conditions.

Anti-Wear Film Formation Pathway
The process of tribofilm formation is a complex series of events initiated by the high

temperatures and pressures generated at the contact points between moving metal surfaces.
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Caption: Logical flow of the anti-wear mechanism of BTPP.
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Hydraulic Fluid Formulation and Testing Workflow
The development of a hydraulic fluid with butylated triphenyl phosphate involves a

systematic process of formulation, blending, and performance evaluation.
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Caption: Workflow for hydraulic fluid formulation and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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